Cas no 874519-13-8 (3-p-Anisoyl Acacetin)

• Product Name: 3-p-Anisoyl Acacetin
• CAS No: 874519-13-8
• MF: C₂₄H₁₈O₇
• MW: 418.395527362823
• CID: 1065293
• PubChem ID: 71313444
• Update Time: 2025-04-20

3-p-Anisoyl Acacetin Chemical and Physical Properties

Names and Identifiers

• 3-p-Anisoyl Acacetin
• 3-P-ANISOYL-ACACETIN
• 5,7-dihydroxy-3-(4-methoxybenzoyl)-2-(4-methoxyphenyl)chromen-4-one
• 874519-13-8
• Nor Ecgonine Hydrochloride
• DTXSID20747046
• 5,7-Dihydroxy-3-(4-methoxybenzoyl)-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• FT-0662230

• Inchi： 1S/C24H18O7/c1-29-16-7-3-13(4-8-16)22(27)21-23(28)20-18(26)11-15(25)12-19(20)31-24(21)14-5-9-17(30-2)10-6-14/h3-12,25-26H,1-2H3
• InChI Key： ORTUTEQLHXVWNO-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C(C(C2C=CC(=CC=2)OC)=O)=C1C1C=CC(=CC=1)OC)=O)O)O

Computed Properties

• Exact Mass: 418.10500
• Monoisotopic Mass: 418.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Solubility: Dichloromethane, Dimethyl Sulfoxide, Ethyl Acetate (Sparingly), Methanol
• PSA: 106.20000
• LogP: 4.11940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavones